Cas no 2758004-25-8 (7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde)

• Product Name: 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde
• CAS No: 2758004-25-8
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5464243
• Update Time: 2025-08-05

7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde
• Z5524002834

• Inchi： 1S/C10H9FO/c11-10-5-7(6-12)4-8-2-1-3-9(8)10/h4-6H,1-3H2
• InChI Key： CVWSVWXHZQHESB-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 164.063743068 g/mol
• Monoisotopic Mass: 164.063743068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.18
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Additional information on 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde

Professional Introduction to 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde (CAS No. 2758004-25-8)

7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2758004-25-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent and an aldehyde group in its molecular structure imparts distinct reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The compound belongs to the class of heterocyclic aromatic derivatives, which are widely studied for their pharmacological significance. The indene core structure, combined with the fluoro and aldehyde functional groups, suggests that this molecule may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and potentially anticancer properties. These attributes have prompted extensive research into its derivatives and analogs, aiming to optimize its pharmacokinetic and pharmacodynamic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro substituent in 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde is particularly noteworthy, as it can modulate the electronic properties of the molecule and influence its interactions with enzymes and receptors. This feature has made it a focal point in structure-activity relationship (SAR) studies, where researchers systematically modify the molecular structure to identify more effective drug candidates.

The aldehyde group (-CHO) in the molecule serves as a versatile handle for further chemical modifications. It can undergo various reactions such as condensation, oxidation, or reduction, enabling the synthesis of complex derivatives with tailored properties. These modifications are crucial for fine-tuning the biological activity of the compound, ensuring that it meets the stringent requirements for therapeutic use. For instance, introducing additional functional groups can enhance its solubility or improve its bioavailability.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde. By leveraging computational models and virtual screening techniques, researchers can predict the binding affinity of different derivatives to target proteins with high accuracy. This approach has significantly accelerated the drug discovery process, allowing for more efficient identification of promising candidates for further experimental validation.

The synthesis of 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the indene core structure efficiently.

The potential applications of 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of this compound could be developed as novel pesticides or herbicides that offer improved efficacy and environmental safety. Such applications align with global efforts to develop sustainable solutions in agriculture while minimizing ecological impact.

In conclusion, 7-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde (CAS No. 2758004-25-8) represents a promising compound with diverse potential applications in pharmaceuticals and related industries. Its structural features, including the presence of a fluoro substituent and an aldehyde group, make it a versatile scaffold for further chemical modifications and biological studies. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry and drug discovery.